Cas no 2137565-88-7 (methyl 1-(5-bromo-4-formylpyridin-3-yl)azetidine-2-carboxylate)

• Product Name: methyl 1-(5-bromo-4-formylpyridin-3-yl)azetidine-2-carboxylate
• CAS No: 2137565-88-7
• MF: C₁₁H₁₁BrN₂O₃
• MW: 299.120641946793
• CID: 6073336
• PubChem ID: 165777860
• Update Time: 2025-06-11

methyl 1-(5-bromo-4-formylpyridin-3-yl)azetidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(5-bromo-4-formylpyridin-3-yl)azetidine-2-carboxylate
• 2137565-88-7
• EN300-1142784

• Inchi： 1S/C11H11BrN2O3/c1-17-11(16)9-2-3-14(9)10-5-13-4-8(12)7(10)6-15/h4-6,9H,2-3H2,1H3
• InChI Key： SPRZTFCNCPIXSN-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1C=O)N1CCC1C(=O)OC

Computed Properties

• Exact Mass: 297.99530g/mol
• Monoisotopic Mass: 297.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.5Ų

Additional information on methyl 1-(5-bromo-4-formylpyridin-3-yl)azetidine-2-carboxylate

Methyl 1-(5-bromo-4-formylpyridin-3-yl)azetidine-2-carboxylate (CAS No. 2137565-88-7): A Comprehensive Overview

Methyl 1-(5-bromo-4-formylpyridin-3-yl)azetidine-2-carboxylate, identified by its CAS number 2137565-88-7, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both bromo and formyl functional groups on the pyridine ring, coupled with the azetidine core, makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's structure is characterized by a pyridine ring substituted at the 5-position with a bromine atom and at the 4-position with a formyl group. This arrangement contributes to its reactivity, making it a valuable building block for further chemical modifications. The azetidine ring, a saturated heterocycle, introduces additional flexibility and potential for conformational diversity, which is crucial in designing molecules with specific biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The bromo and formyl groups on the pyridine ring provide multiple sites for functionalization, enabling the synthesis of a wide array of derivatives with tailored properties. These derivatives have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of Methyl 1-(5-bromo-4-formylpyridin-3-yl)azetidine-2-carboxylate is its utility as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By targeting specific kinases, small molecule inhibitors can modulate these pathways and restore normal cellular function. The formyl group on the pyridine ring can be readily converted into other functional groups, such as amides or esters, which are common motifs in kinase inhibitor design.

Recent studies have highlighted the importance of halogenated pyridines in drug discovery. Compounds containing bromine atoms have been shown to exhibit enhanced binding affinity to target proteins due to favorable interactions with hydrophobic pockets. Additionally, the formyl group can participate in Schiff base formation or condensation reactions, leading to the creation of more complex structures with improved pharmacokinetic properties.

The azetidine ring itself is a privileged scaffold in medicinal chemistry due to its ability to mimic natural amino acid structures. This structural similarity allows azetidine derivatives to interact favorably with biological targets, often leading to high affinity and selectivity. Furthermore, the presence of both bromo and formyl groups provides multiple points for further derivatization, enabling chemists to fine-tune the properties of their compounds.

In clinical research, Methyl 1-(5-bromo-4-formylpyridin-3-yl)azetidine-2-carboxylate has been investigated as a potential lead compound for novel therapeutic agents. Preclinical studies have demonstrated its efficacy in inhibiting specific kinases involved in tumor growth and progression. These findings have spurred further interest in developing derivatives based on this scaffold for use in oncology applications.

The synthesis of Methyl 1-(5-bromo-4-formylpyridin-3-yl)azetidine-2-carboxylate involves multi-step organic transformations that highlight modern synthetic methodologies. The process typically begins with the bromination of a pyridine precursor followed by formylation at the desired position. Advanced techniques such as transition metal-catalyzed cross-coupling reactions can be employed to introduce the azetidine ring efficiently. These synthetic strategies not only showcase the versatility of modern organic chemistry but also ensure high yields and purity of the final product.

The compound's stability under various conditions is another critical factor that makes it suitable for pharmaceutical applications. Extensive characterization using spectroscopic techniques such as NMR spectroscopy and mass spectrometry has confirmed its identity and purity. Additionally, studies on its thermal stability have shown that it remains intact under standard storage conditions, making it a reliable candidate for further development.

In conclusion, Methyl 1-(5-bromo-4-formylpyridin-3-yl)azetidine-2-carboxylate (CAS No. 2137565-88-7) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery efforts worldwide.